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Abstract

The advent of perovskite solar cells (PSCs) has marked a paradigm shift in the field of
photovoltaics, with their power conversion efficiencies now rivaling those of conventional
silicon-based technologies. Central to this success is the development of efficient hole-
transporting materials (HTMs), which play a crucial role in extracting and transporting positive
charge carriers from the perovskite layer to the electrode. Among the various classes of HTMs,
spirobifluorene-based compounds, and in particular the benchmark material 2,2',7,7'-
tetrakis(N,N-di-p-methoxyphenylamine)-9,9'-spirobifluorene (spiro-OMeTAD), have been
instrumental in achieving high-performance PSCs. This in-depth technical guide provides a
comprehensive overview of the history, development, and core principles of spirobifluorene-
based HTMs. We will delve into the molecular design strategies that have led to the evolution
of this class of materials, explore the structure-property relationships that govern their
performance, and provide detailed experimental protocols for their synthesis and integration
into perovskite solar cells. This guide is intended for researchers, scientists, and professionals
in the fields of materials science, chemistry, and photovoltaic technology who are seeking a
deeper understanding of this critical component of modern solar cells.
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Introduction: The Pivotal Role of Hole-Transporting
Materials in Perovskite Solar Cells

Perovskite solar cells are a type of thin-film solar cell that utilizes a perovskite-structured
compound as the light-harvesting active layer. The typical architecture of a PSC consists of a
transparent conductive oxide (TCO) substrate, an electron-transporting layer (ETL), the
perovskite absorber layer, a hole-transporting layer (HTL), and a metal back contact. The
function of the HTM is to selectively extract holes (positive charge carriers) generated in the
perovskite layer upon light absorption and transport them to the back electrode, while
simultaneously blocking the transport of electrons.

The ideal HTM should possess several key properties:

o Appropriate Energy Levels: The Highest Occupied Molecular Orbital (HOMO) of the HTM
must be well-aligned with the valence band maximum (VBM) of the perovskite to ensure
efficient hole extraction with minimal energy loss.

» High Hole Mobility: To facilitate efficient charge transport and minimize recombination losses,
the HTM should exhibit high hole mobility.

e Good Film-Forming Properties: The HTM should form a uniform, pinhole-free layer that
provides complete coverage of the perovskite surface.

e Thermal and Chemical Stability: The HTM must be stable under the operating conditions of
the solar cell, including exposure to light, heat, and ambient atmosphere.

¢ Solution Processability: For low-cost, large-scale manufacturing, the HTM should be soluble
in common organic solvents to allow for deposition by techniques such as spin-coating.

The emergence of the spirobifluorene core as a central building block for HTMs has been a
significant breakthrough in meeting these requirements. The unique three-dimensional and
rigid structure of the spirobifluorene scaffold imparts excellent thermal stability and good
solubility, while also preventing the close packing of molecules that can lead to undesirable
crystallization and low charge mobility.[1]

The Rise of a Champion: Spiro-OMeTAD
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The history of spirobifluorene-based HTMs is inextricably linked to the development of 2,2',7,7'-
tetrakis(N,N-di-p-methoxyphenylamine)-9,9'-spirobifluorene, commonly known as spiro-
OMEeTAD. First synthesized in the late 1990s for use in organic light-emitting diodes (OLEDS),
its potential as an HTM in solid-state dye-sensitized solar cells (ssDSSCs) was soon
recognized. However, it was its application in perovskite solar cells that catapulted spiro-
OMeTAD to the forefront of photovoltaic research, where it has remained the benchmark HTM
for over a decade.[2][3]

The success of spiro-OMeTAD can be attributed to a combination of favorable properties. Its
HOMO level is well-matched with the valence band of commonly used perovskite materials,
facilitating efficient hole extraction. Its amorphous nature, a consequence of the bulky, non-
planar spiro core, ensures the formation of smooth, uniform films.

However, pristine spiro-OMeTAD suffers from inherently low hole conductivity. To address this,
a common practice is to "dope" the spiro-OMeTAD layer with additives. These typically include:

e A Lithium Salt: Commonly lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), which is
believed to increase the charge carrier concentration.

e An Organic Base: Such as 4-tert-butylpyridine (tBP), which is thought to improve the
solubility of the lithium salt and de-agglomerate the Li+ ions.

e An Oxidizing Agent: The presence of oxygen during film formation and device operation is
crucial for the partial oxidation of spiro-OMeTAD, which generates the mobile hole charge
carriers.[4] More recently, cobalt(lll) complexes like tris(2-(1H-pyrazol-1-yl)pyridine)cobalt(lIl)
have been used as p-dopants to achieve controlled oxidation and enhance conductivity.[4]

While this doping strategy has proven effective in boosting the performance of spiro-OMeTAD-
based devices, it also introduces several challenges. The hygroscopic nature of LiTFSI can
contribute to the degradation of the perovskite layer, and the reliance on ambient oxygen for
oxidation can lead to batch-to-batch variability and long-term instability.[5][6] These drawbacks
have fueled the search for alternative, dopant-free spirobifluorene-based HTMs.

Molecular Engineering of Spirobifluorene HTMs:
Beyond Spiro-OMeTAD
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The limitations of spiro-OMeTAD have spurred extensive research into the design and
synthesis of new spirobifluorene-based HTMs with improved properties. The modular nature of
the spirobifluorene scaffold allows for systematic modifications to both the core structure and
the peripheral functional groups, providing a versatile platform for tuning the material's
electronic and physical properties.

Modification of the Spiro Core

One avenue of exploration has been the modification of the central spirobifluorene core itself.
By introducing different atoms at the spiro center or altering the fluorene units, researchers
have sought to enhance the material's thermal stability, charge transport characteristics, and
energy level alignment.

A notable example is the substitution of the central carbon atom with a silicon atom to create
"Si-Spiro" analogues. This modification has been shown to increase the hole mobility and
improve the long-term stability of the resulting perovskite solar cells.[7][8][9] The larger size of
the silicon atom compared to carbon alters the molecular packing and enhances intermolecular
interactions, leading to improved charge transport.[7][8][9]

Functionalization of the Peripheral Groups

The most common strategy for tuning the properties of spirobifluorene HTMs is the modification
of the peripheral arylamine units. By varying the number, position, and chemical nature of these
substituents, it is possible to precisely control the HOMO level, hole mobility, and solubility of
the material.

For instance, replacing the methoxy groups on the triphenylamine moieties of spiro-OMeTAD
with other electron-donating or electron-withdrawing groups can shift the HOMO energy level to
better match the valence band of different perovskite compositions. Furthermore, introducing
more extended 1t-conjugated systems or different heterocyclic moieties can enhance the
intermolecular Tt-1t stacking and improve charge transport.

A promising approach involves the use of simple condensation chemistry to introduce enamine
arms onto the spirobifluorene core.[10][11] This method avoids the need for costly catalysts
and complex purification procedures, making the synthesis of these HTMs more scalable and
cost-effective.[10][11]
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The following diagram illustrates the key functionalization sites on the spirobifluorene core that
are targeted for molecular engineering:
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Caption: Key functionalization sites on the spirobifluorene core.

Performance Comparison of Spirobifluorene-Based
HTMs
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The continuous efforts in molecular engineering have led to the development of a wide range of
spirobifluorene-based HTMs with varying performance characteristics. The table below
provides a comparative summary of some representative examples, highlighting their key
properties and the power conversion efficiencies (PCEs) achieved in perovskite solar cells.

HOMO Level Hole Mobility
HTM Name PCE (%) Reference

(eV) (cm?/Vs)
Spiro-OMeTAD -5.22 2.0x10-° ~21 [2]
Si-Spiro -4.88 1.86 x 10~4 225 [71181[9]
V1307 (enamine-

-5.15 Not Reported 19.2 [10][11]
based)
3,3',6,6'-TDTA- Not Reported for

-5.20 Not Reported [10]
SBF PSCs
Spiro-S -4.92 1.90 x 10> Not Reported [11]
Spiro-N -4.42 0.25x 103 Not Reported [11]
Spiro-E -4.81 1.26 x 107> Not Reported [11]

Note: The performance of HTMs can be highly dependent on the specific perovskite
composition, device architecture, and fabrication conditions. The values presented here are for
comparative purposes.

Experimental Protocols

To provide a practical guide for researchers, this section outlines detailed, step-by-step
methodologies for the synthesis of the benchmark HTM, spiro-OMeTAD, and the fabrication of
a standard n-i-p perovskite solar cell.

Synthesis of Spiro-OMeTAD

The synthesis of spiro-OMeTAD is a multi-step process that typically involves the formation of
the spirobifluorene core followed by a Buchwald-Hartwig amination reaction. The following is a
representative protocol:
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Step 1: Synthesis of 2,2',7,7'-Tetrabromo-9,9'-spirobifluorene

e To a solution of 9,9'-spirobifluorene in a suitable solvent (e.g., dichloromethane), add a
brominating agent (e.g., N-bromosuccinimide) and a catalyst (e.g., iron(lll) chloride).

 Stir the reaction mixture at room temperature for a specified period (e.g., 24 hours).
» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate
solution).

o Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium
sulfate.

» Purify the crude product by column chromatography or recrystallization to obtain the desired
tetrabrominated spirobifluorene.

Step 2: Buchwald-Hartwig Amination to Yield Spiro-OMeTAD

 In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 2,2',7,7'-
tetrabromo-9,9'-spirobifluorene, 4,4'-dimethoxydiphenylamine, a palladium catalyst (e.g.,
Pd(OACc)z2), a phosphine ligand (e.g., XPhos), and a base (e.g., K3POa4).[5]

e Add a high-boiling point solvent (e.g., toluene) and heat the reaction mixture to a high
temperature (e.g., 110 °C) for an extended period (e.g., 24 hours).[5]

e Monitor the reaction by TLC.

» After completion, cool the reaction mixture to room temperature and filter to remove
inorganic salts.

o Concentrate the filtrate under reduced pressure and purify the crude product by column
chromatography on silica gel to afford pure spiro-OMeTAD as a white to off-white solid.

The following diagram illustrates the general workflow for the synthesis and purification of a
spirobifluorene HTM:
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Caption: General workflow for spirobifluorene HTM synthesis.
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Fabrication of a Perovskite Solar Cell with a
Spirobifluorene HTM

The following is a general procedure for the fabrication of a standard n-i-p planar perovskite
solar cell using a spirobifluorene-based HTM. All steps involving the perovskite and HTM layers
should be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox).

o Substrate Cleaning: Thoroughly clean the FTO-coated glass substrates by sequential
ultrasonication in a detergent solution, deionized water, acetone, and isopropanol. Dry the
substrates with a stream of nitrogen and treat them with UV-ozone for 15-20 minutes to
improve the wettability.

» Deposition of the Electron-Transporting Layer (ETL): Deposit a compact layer of TiO2z or
SnO:2 onto the FTO substrate by spin-coating a precursor solution, followed by annealing at
a high temperature (e.g., 450-500 °C).

o Deposition of the Perovskite Layer: Spin-coat the perovskite precursor solution (e.g., a
mixture of FAI, Pblz, MABr, and PbBrz in a DMF:DMSO solvent mixture) onto the ETL.
During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is typically dripped
onto the spinning substrate to induce rapid crystallization and form a uniform perovskite film.
Anneal the perovskite film at a moderate temperature (e.g., 100-150 °C).

» Deposition of the Hole-Transporting Layer (HTL): Prepare a solution of the spirobifluorene
HTM in a suitable solvent (e.g., chlorobenzene), typically with the addition of dopants like
LITFSI and tBP. Spin-coat the HTM solution onto the perovskite layer.

o Deposition of the Metal Electrode: Deposit the back metal contact (e.g., gold or silver) by
thermal evaporation through a shadow mask to define the active area of the device.

The energy level diagram below illustrates the alignment of the different layers in a typical
perovskite solar cell with a spirobifluorene HTM.
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Energy Level Diagram
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Caption: Energy level alignment in a perovskite solar cell.

Challenges and Future Outlook

Despite the remarkable success of spirobifluorene-based HTMs, several challenges remain to
be addressed for the commercialization of perovskite solar cells. The complex and costly
synthesis of many spirobifluorene derivatives remains a significant hurdle.[5][6] The long-term
stability of these materials, particularly in the presence of dopants and under operational

stress, is another critical area of concern.[12]

Future research in this field is likely to focus on several key areas:
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» Development of Dopant-Free HTMs: The design of new spirobifluorene derivatives with
intrinsically high hole mobility and conductivity would eliminate the need for hygroscopic and
potentially unstable dopants.

o Simplified and Scalable Synthesis: The development of more efficient and cost-effective
synthetic routes is crucial for the large-scale production of these materials.

o Enhanced Stability: Improving the intrinsic thermal and chemical stability of spirobifluorene
HTMs is essential for enhancing the operational lifetime of perovskite solar cells.

« Interfacial Engineering: Further optimization of the interface between the HTM and the
perovskite layer is critical for minimizing recombination losses and improving charge
extraction efficiency.

The continued exploration of the vast chemical space offered by the spirobifluorene platform
holds immense promise for the development of next-generation HTMs that will enable
perovskite solar cells to reach their full potential as a clean and sustainable energy technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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